![molecular formula C21H24N4O2 B2837797 N,N-diethyl-4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridine-3-carboxamide CAS No. 1251600-71-1](/img/structure/B2837797.png)
N,N-diethyl-4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridine-3-carboxamide
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Description
N,N-diethyl-4-((3-methoxyphenyl)amino)-7-methyl-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.449. The purity is usually 95%.
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Scientific Research Applications
Novel Annulated Products
The compound underwent a Hofmann rearrangement process to create novel heterocyclic systems with unique reactivity, as seen in a study by Deady & Devine (2006). This type of chemical reaction is significant for creating new molecular structures, potentially useful in various fields of chemistry and pharmacology (Deady & Devine, 2006).
Antibacterial Activity
Egawa et al. (1984) synthesized analogues of the compound that demonstrated significant in vitro and in vivo antibacterial activities. These findings indicate potential applications in developing new antibacterial agents (Egawa et al., 1984).
Photophysical Properties Study
A study by Padalkar et al. (2015) explored novel fluorescent triazole derivatives of the compound, revealing their potential as blue emitting fluorophores. Such properties could be applied in materials science, particularly in the development of novel optical materials and sensors (Padalkar et al., 2015).
Antitumor Agent Research
Rewcastle et al. (1986) investigated derivatives of the compound for antitumor activity, showing varying degrees of effectiveness against different cancer cell lines. This suggests its potential utility in cancer research and drug development (Rewcastle et al., 1986).
Kinase Inhibition for Cancer Treatment
Schroeder et al. (2009) identified derivatives as potent and selective Met kinase inhibitors, demonstrating their application in developing targeted cancer therapies (Schroeder et al., 2009).
Antibacterial and Antifungal Applications
Helal et al. (2013) synthesized derivatives showing significant antibacterial and antifungal activities, comparable to standard agents like Ampicillin and Flucanazole. This highlights its potential in addressing microbial resistance (Helal et al., 2013).
Properties
IUPAC Name |
N,N-diethyl-4-(3-methoxyanilino)-7-methyl-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2/c1-5-25(6-2)21(26)18-13-22-20-17(11-10-14(3)23-20)19(18)24-15-8-7-9-16(12-15)27-4/h7-13H,5-6H2,1-4H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVVRNZQTKPDUSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CN=C2C(=C1NC3=CC(=CC=C3)OC)C=CC(=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.